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Compound of Interest

Compound Name: JNJ-39729209

Cat. No.: B15497206

L  Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling JNJ-39729209, also known as Vatiquinone. The information is
intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Chemical Identifier and Properties

Property Value

Synonyms Vatiqu?none, E.PI 743, a-Tocotrienol-Q, a-
Tocotrienol-quinone

CAS Number 1213269-98-7

Molecular Formula C29H4403

Molecular Weight 440.7 g/mol

Form Oil or a solution in ethanol[1]

Appearance Colorless to light yellow oil

Storage Temperature

-10 to -25°C

Solubility

DMSO: 20 mg/ml, Ethanol: 10 mg/ml[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

JNJ-39729209 is classified as a highly flammable liquid and vapor that causes serious eye
irritation[2]. Strict adherence to safety protocols is mandatory.

Required Personal
Hazard GHS Classification Protective Equipment
(PPE)

o Flame-retardant lab coat, use
Flammable Liquids, Category 2

Flammability in a chemical fume hood away
(H225)[2] N
from ignition sources.
o Eye Irritation, Category 2A Chemical safety goggles or a
Eye Irritation i
(H319)[2] face shield.[2]
i Not classified, but caution is Chemical-resistant gloves
Skin Contact ) o
advised. (e.g., nitrile).[2]
) Not classified, but caution is Work in a well-ventilated area
Inhalation ] )
advised. or chemical fume hood.[2]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is crucial for the safe handling of INJ-39729209. The following workflow
outlines the necessary steps from preparation to cleanup.
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Preparation

1. Don Required PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Chemical Fume Hood

3. Assemble Materials
(Vatiquinone, Solvents, Glassware)

4. Prepare Spill Kit

Proceed when prepared

dling
\4

5. Transfer Vatiquinone
(Use non-sparking tools)

6. Dissolve in Appropriate Solvent

7. Perform Experiment

Upon completion

Cleanup & Disposal

8. Decontaminate Glassware

9. Dispose of Waste
(Follow institutional guidelines)

10. Remove and Dispose of PPE

11. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of INJ-39729209.
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Experimental Protocols: Key Safety Methodologies

1.

Preparation and Handling in a Chemical Fume Hood:

Ensure the chemical fume hood is certified and functioning correctly.

Keep the sash at the lowest possible height while working.

Ground/bond container and receiving equipment to prevent static discharge[2].
Use only non-sparking tools[2].

Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the
handling area[2].

. Spill Response Protocol:

In case of a small spill, absorb the substance with an inert material (e.g., vermiculite, sand)
and place it in a sealed container for disposal.

For larger spills, evacuate the area and contact the institutional safety office.

Avoid breathing vapors and ensure adequate ventilation.

Disposal Plan

All waste materials contaminated with INJ-39729209 must be treated as hazardous waste.
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Waste Type

Disposal Procedure

Unused Chemical

Dispose of in a designated, labeled hazardous
waste container. Do not mix with incompatible

waste streams.

Contaminated Labware

Rinse glassware with a suitable solvent (e.g.,
ethanol) three times. Collect the rinsate as
hazardous waste. Dispose of disposable

labware in a designated solid waste container.

Contaminated PPE

Dispose of gloves and other contaminated
disposable PPE in a designated solid hazardous

waste container.

All disposal procedures must comply with local, state, and federal regulations. Consult your

institution's environmental health and safety department for specific guidelines.

Emergency Procedures

The following decision-making process should be followed in the event of an emergency.
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Emergency Occurs
Type of Exposure?

Skin Contact

Eye Contact Inhalation

Small Spill Large Spill / Fire Rinse skin with water/shower. Rinse eyes for 15 minutes. Move to fresh air.
P ge sp Remove contaminated clothing. Seek medical attention. Seek medical attention.

/ \

Evacuate area.
Activate fire alarm.
Contact emergency services.

Absorb with inert material.
Dispose as hazardous waste.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. caymanchem.com [caymanchem.com]
e 2. cdn.caymanchem.com [cdn.caymanchem.com]

 To cite this document: BenchChem. [Essential Safety and Handling Guide for JNJ-39729209
(Vatiquinone)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15497206#personal-protective-equipment-for-
handling-jnj-39729209]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15497206?utm_src=pdf-body-img
https://www.benchchem.com/product/b15497206?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/26819/vatiquinone
https://cdn.caymanchem.com/cdn/msds/26819m.pdf
https://www.benchchem.com/product/b15497206#personal-protective-equipment-for-handling-jnj-39729209
https://www.benchchem.com/product/b15497206#personal-protective-equipment-for-handling-jnj-39729209
https://www.benchchem.com/product/b15497206#personal-protective-equipment-for-handling-jnj-39729209
https://www.benchchem.com/product/b15497206#personal-protective-equipment-for-handling-jnj-39729209
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15497206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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